Cas no 9034-40-6 (Luteinizinghormone-releasing factor)

• Product Name: Luteinizinghormone-releasing factor
• CAS No: 9034-40-6
• MF: C₅₅H₇₅N₁₇O₁₃
• MW: 1182.29011082649
• CID: 806588
• PubChem ID: 36523
• Update Time: 2025-10-30

Luteinizinghormone-releasing factor Chemical and Physical Properties

Names and Identifiers

• Luteinizinghormone-releasing factor
• C55H75N17O13
• GONADORELIN(LHRH)
• Lhrh
• Luteinizing Hormone-Releasing Hormone
• N-(1-{2-[(carbamoylmethyl)carbamoyl]pyrrolidin-1-yl}-5-[(diaminomethylidene)amino]-1-oxopentan-2-yl)-2-{2-[2-(3-hydroxy-2-{2-[3-(1H-imidazol-5-yl)-2-[(5-oxopyrrolidin-2-yl)formamido]propanamido]-3-(1H-indol-3-yl)propanamido}propanamido)-3-(4-hydroxyphenyl)propanamido]acetamido}-4-methylpentanamide
• 9034-40-6
• A821811
• BCP12609
• C07607
• pGlu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2
• CHEMBL1981292
• Gonadorelin diacetate
• LH-RH
• NCGC00182043-01
• LHRH, human
• DB00644
• NCGC00389662-01
• LHRH;LH-Releasing factor;Gonadorelina;GLP-HIS-TRP-SER-TYR-GLY-LEU-SER-PRO-GLY-NH2
• 33515-09-2
• Gonadoliberin, Luliberin
• N-[1-[[1-[[1-[[1-[[2-[[1-[[1-[2-[[(2-amino-2-oxoethyl)amino]-oxomethyl]-1-pyrrolidinyl]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropa
• FT-0628048
• BCP12654
• L000690
• N-[1-[[1-[[1-[[1-[[2-[[1-[[1-[2-[(2-azanyl-2-oxidanylidene-ethyl)carbamoyl]pyrrolidin-1-yl]-5-[bis(azanyl)methylideneamino]-1-oxidanylidene-pentan-2-yl]amino]-4-methyl-1-oxidanylidene-pentan-2-yl]amino]-2-oxidanylidene-ethyl]amino]-3-(4-hydroxyphenyl)-1-o
• (D-SER4)-GONADORELIN
• GONADORELIN
• EN300-28266003
• 6918-09-8
• 71447-49-9
• DB-057197

• Inchi： 1S/C55H75N17O13/c1-29(2)19-38(49(80)67-37(9-5-17-60-55(57)58)54(85)72-18-6-10-43(72)53(84)62-25-44(56)75)66-46(77)26-63-47(78)39(20-30-11-13-33(74)14-12-30)68-52(83)42(27-73)71-50(81)40(21-31-23-61-35-8-4-3-7-34(31)35)69-51(82)41(22-32-24-59-28-64-32)70-48(79)36-15-16-45(76)65-36/h3-4,7-8,11-14,23-24,28-29,36-43,61,73-74H,5-6,9-10,15-22,25-27H2,1-2H3,(H2,56,75)(H,59,64)(H,62,84)(H,63,78)(H,65,76)(H,66,77)(H,67,80)(H,68,83)(H,69,82)(H,70,79)(H,71,81)(H4,57,58,60)
• InChI Key： XLXSAKCOAKORKW-UHFFFAOYSA-N
• SMILES： O=C(C(CCC/N=C(\N)/N)NC(C(CC(C)C)NC(CNC(C(CC1C=CC(=CC=1)O)NC(C(CO)NC(C(CC1=CNC2C=CC=CC1=2)NC(C(CC1=CN=CN1)NC(C1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCCC1C(NCC(N)=O)=O

Computed Properties

• Exact Mass: 1181.57302551g/mol
• Monoisotopic Mass: 1181.57302551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 85
• Rotatable Bond Count: 31
• Complexity: 2390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: -2.4
• Topological Polar Surface Area: 475Ų

Experimental Properties

• Color/Form: Hormone releasing hormone
• Density: 1.1147 (rough estimate)
• Boiling Point: 834.95°C (rough estimate)
• Refractive Index: 1.6200 (estimate)
• LogP: -3.6
• Specific Rotation: D25 -50° (1% acetic acid)
• Solubility: Soluble in water.

Luteinizinghormone-releasing factor Security Information

• Hazard Category Code： 60
• Safety Instruction： 53-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Luteinizinghormone-releasing factor

Recent Advances in Luteinizing Hormone-Releasing Factor (LHRF) Research and the Role of CAS 9034-40-6

Luteinizing hormone-releasing factor (LHRF), also known as gonadotropin-releasing hormone (GnRH), plays a pivotal role in the regulation of reproductive functions. Recent studies have focused on its synthetic analogs and their applications in treating various endocrine disorders. One such compound of interest is CAS 9034-40-6, a synthetic peptide analog of LHRF, which has shown promising results in clinical and preclinical studies. This research brief consolidates the latest findings on LHRF and the specific role of CAS 9034-40-6 in advancing therapeutic options.

The primary objective of recent research has been to enhance the stability and bioavailability of LHRF analogs. CAS 9034-40-6, a modified peptide, has been engineered to resist enzymatic degradation, thereby prolonging its half-life in vivo. Studies have demonstrated that this compound exhibits superior binding affinity to GnRH receptors, making it a potential candidate for treating conditions such as prostate cancer, endometriosis, and infertility. The molecular modifications in CAS 9034-40-6 have also been shown to reduce side effects commonly associated with native LHRF, such as desensitization of pituitary receptors.

Methodologically, researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the structural characteristics of CAS 9034-40-6. These studies have revealed that the compound's enhanced stability is attributed to its unique conformational properties, which minimize interaction with degrading enzymes. Additionally, in vitro and in vivo assays have confirmed its efficacy in stimulating gonadotropin release at controlled rates, a critical factor for its therapeutic application.

Clinical trials involving CAS 9034-40-6 have reported significant outcomes. For instance, a Phase II trial demonstrated a 60% reduction in tumor size in patients with hormone-dependent prostate cancer when treated with this analog. Another study highlighted its potential in assisted reproductive technologies (ART), where it improved ovulation induction rates by 25% compared to conventional LHRF agonists. These findings underscore the compound's versatility and efficacy across multiple therapeutic domains.

In conclusion, the latest research on LHRF and CAS 9034-40-6 highlights significant advancements in peptide-based therapeutics. The compound's improved pharmacokinetic profile and reduced side effects position it as a leading candidate for future drug development. Further studies are warranted to explore its long-term safety and potential applications in other endocrine-related disorders. This brief serves as a valuable resource for researchers and clinicians seeking to stay abreast of developments in this dynamic field.